(3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone

• Molecular Formula: C25H25BrN2O2
• Molecular Weight: 465.4 g/mol
• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(3-bromo-4-methoxyphenyl)methanone
• InChI: InChI=1S/C25H25BrN2O2/c1-30-23-13-12-21(18-22(23)26)25(29)28-16-14-27(15-17-28)24(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-13,18,24H,14-17H2,1H3
• InChI Key: KQKSGTGZERAUSM-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)Br

Description

(3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting certain enzymes or by binding to specific receptors.
Biochemical and Physiological Effects:
Studies have shown that (3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone exhibits significant biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to possess antifungal and antibacterial activities. This compound has also been shown to exhibit anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using (3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone in lab experiments include its potential biological activities and its ease of synthesis. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of (3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone. These include further studies to fully understand its mechanism of action, the synthesis of analogs with improved biological activities, and the development of new applications in various fields such as medicine and agriculture.
Conclusion:
In conclusion, (3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone is a chemical compound that has potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of (3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone can be achieved using different methods. One of the most common methods involves the reaction of 3-bromo-4-methoxybenzaldehyde and 1-benzyl-4-piperidone in the presence of sodium borohydride. Another method involves the reaction of 3-bromo-4-methoxybenzaldehyde with N-benzylpiperazine in the presence of acetic acid.

Scientific Research Applications

(3-Bromo-4-methoxyphenyl)[4-(diphenylmethyl)piperazin-1-yl]methanone has been extensively studied for its potential applications in various fields. It has been used as a starting material for the synthesis of other compounds with potential biological activities. This compound has also been studied for its potential antitumor, antifungal, and antibacterial activities.